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Compound of Interest

Compound Name: NAMPT activator-7

Cat. No.: B12369363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SBI-797812 and other nicotinamide

phosphoribosyltransferase (NAMPT) activators. NAMPT is the rate-limiting enzyme in the

salvage pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis, a critical

coenzyme in cellular metabolism and signaling. Pharmacological activation of NAMPT is a

promising therapeutic strategy for age-related diseases, metabolic disorders, and

neurodegeneration. SBI-797812 is a potent, cell-permeable NAMPT activator frequently used

as a positive control in research.

Mechanism of Action: How SBI-797812 Enhances
NAMPT Activity
SBI-797812 acts as a "super catalyst" by binding to the NAMPT active site, in a manner

structurally similar to some NAMPT inhibitors.[1][2] Its mechanism of action is multifaceted and

includes:

Increased Affinity for ATP: SBI-797812 significantly increases NAMPT's affinity for its co-

substrate ATP, a crucial factor for its enzymatic activity.[3] In the presence of SBI-797812, the
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Km for ATP was lowered approximately six-fold (from 1.73 ± 0.32 mM to 0.29 ± 0.03 mM).[3]

Shifting Reaction Equilibrium: It shifts the NAMPT reaction equilibrium towards the formation

of nicotinamide mononucleotide (NMN), the product of the NAMPT-catalyzed reaction.[4]

Stabilization of the Phosphorylated Intermediate: The activator stabilizes the phosphorylated

form of NAMPT at His247, a key step in the catalytic cycle.

Promotion of Pyrophosphate Consumption: It promotes the consumption of pyrophosphate

(PPi), a by-product of the reaction.

Blunting NAD+ Feedback Inhibition: Crucially, SBI-797812 overcomes the natural feedback

inhibition of NAMPT by its downstream product, NAD+. This allows for sustained NMN and

NAD+ production even when cellular NAD+ levels rise.

Performance Comparison of NAMPT Activators
The following table summarizes the quantitative data for SBI-797812 and other notable NAMPT

activators. It is important to note that experimental conditions, such as substrate concentrations

(NAM and ATP), can significantly influence the observed potency of these compounds.
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Compound
Class

Activator
Reported
Potency
(EC50/Kd)

Maximal
Activation

Key
Mechanistic
Features

Reference(s
)

Urea-based SBI-797812
EC50: 0.37 ±

0.06 µM
~2.1-fold

Binds to the

active site,

increases

ATP affinity,

blunts NAD+

feedback

inhibition.

Phenolic NAT

EC50: 5.7

µM, Kd: 379

nM

-

Allosteric

activator

binding near

the active

site.

NAT-5r -
More active

than NAT

Optimized

derivative of

NAT.

Positive

Allosteric

Modulators

(N-PAMs)

NP-A1R Kd: 38 nM -

Binds to a

"rear

channel" of

NAMPT.

ZN-2-43 Kd: ~400 nM -

Synthetic

analogue of

NP-A1.

JGB-1-155 - -

Enhances

cellular NAD+

levels.

Other

Synthetic

Activators

Nampt

activator-1

EC50: 3.3-3.7

µM
- -

Nampt

activator-2

EC50: 0.023

µM
- -
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Nampt

activator-3

EC50: 2.6

µM, Kd: 132

nM

-
NAT

derivative.

Note: A direct comparison of maximal activation is challenging due to varying experimental

setups across different studies. Some studies have indicated that under certain conditions

(e.g., in THP-1 cells), SBI-797812 may lead to a reduction in cellular NAD+ levels, while N-

PAMs consistently increase them, highlighting the context-dependent nature of these

activators.

Experimental Protocols
Detailed methodologies for key experiments are crucial for the accurate assessment of NAMPT

activators.

In Vitro NAMPT Activity Assay (Coupled Enzyme Assay)
This is a common method to measure NAMPT activity by detecting the production of NAD+.

Reaction Mixture Preparation: Prepare a reaction buffer containing HEPES (pH 8.0), MgCl2,

DTT, BSA, ATP, and the NAMPT substrate, phosphoribosyl pyrophosphate (PRPP).

Enzyme and Compound Incubation: Add purified recombinant NAMPT enzyme to the

reaction mixture. For testing activators, include the compound of interest (e.g., SBI-797812)

at various concentrations. A vehicle control (e.g., DMSO) should be run in parallel.

Initiation of Reaction: Start the enzymatic reaction by adding nicotinamide (NAM).

Coupled Enzyme Reaction: The NMN produced by NAMPT is converted to NAD+ by NMNAT

(nicotinamide mononucleotide adenylyltransferase). This NAD+ is then used by a third

enzyme, alcohol dehydrogenase (ADH), to convert a substrate into a fluorescent or

colorimetric product.

Detection: The resulting signal (fluorescence or absorbance) is measured over time using a

plate reader. The rate of signal increase is proportional to the NAMPT activity.
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Cell-Based NAD+/NMN Measurement Assay
This assay quantifies the effect of NAMPT activators on intracellular NAD+ and NMN levels.

Cell Culture and Treatment: Plate cells (e.g., A549 human lung carcinoma cells) and allow

them to adhere. Treat the cells with the NAMPT activator (e.g., SBI-797812) at various

concentrations for a specified period (e.g., 4 hours).

Metabolite Extraction: After treatment, wash the cells with cold PBS and lyse them to extract

intracellular metabolites.

Quantification by LC-MS/MS: Analyze the cell lysates using liquid chromatography-tandem

mass spectrometry (LC-MS/MS) to separate and quantify the levels of NMN and NAD+.

Data Analysis: Normalize the metabolite levels to the total protein concentration in each

sample. Compare the levels in treated cells to those in vehicle-treated control cells to

determine the fold-increase in NMN and NAD+.

Visualizing the Landscape of NAMPT Activation
Signaling Pathway of NAMPT-Mediated NAD+
Biosynthesis
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Caption: The NAMPT-mediated NAD+ salvage pathway and points of pharmacological

intervention.

Experimental Workflow for Comparing NAMPT
Activators
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Caption: A generalized workflow for the comparative analysis of NAMPT activators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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